Cas no 80213-02-1 (1H-Azepin-3-ol, 1-benzoylhexahydro-)

1H-Azepin-3-ol, 1-benzoylhexahydro- structure

80213-02-1 structure

Product name:1H-Azepin-3-ol, 1-benzoylhexahydro-

CAS No:80213-02-1

MF:C₁₃H₁₇NO₂

MW:219.28

CID:4193486

PubChem ID:13610008

Chemical and Physical Properties
Related Products

1H-Azepin-3-ol, 1-benzoylhexahydro- Chemical and Physical Properties

Names and Identifiers

- 1H-Azepin-3-ol, 1-benzoylhexahydro-
- DTXSID601225136
- 80213-02-1
- (Hexahydro-3-hydroxy-1H-azepin-1-yl)phenylmethanone
- Inchi： InChI=1S/C13H17NO2/c15-12-8-4-5-9-14(10-12)13(16)11-6-2-1-3-7-11/h1-3,6-7,12,15H,4-5,8-10H2
- InChI Key： GNFVCWVNQYIMES-UHFFFAOYSA-N

Computed Properties

Exact Mass: 219.125928785Da
Monoisotopic Mass: 219.125928785Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5Å²
XLogP3: 1.6

1H-Azepin-3-ol, 1-benzoylhexahydro- Related Literature

1. A biomimicking and electrostatic self-assembly strategy for the preparation of glycopolymer decorated photoactive nanoparticles†

Kui Chen,Meimei Bao,Alexandra Muñoz Bonilla,Weidong Zhang,Gaojian Chen Polym. Chem., 2016,7, 2565-2572
2. A bi-metallic MOF catalyst via sensitive detection & adsorption of Fe3+ ions for size-selective reaction prompting†

Yang Li,Ziling Chang,Fangmin Huang,Pengyan Wu,Huacong Chu,Jian Wang Dalton Trans., 2018,47, 9267-9273
3. A “nano-windmill” driven by a flux of water vapour: a comparison to the rotating ATPase†

Patrycja Nitoń,Andrzej Żywociński,Marcin Fiałkowski,Robert Hołyst Nanoscale, 2013,5, 9732-9738
4. 3D high throughput screening and profiling of embryoid bodies in thermoformed microwell plates†‡

M. Heilig,A. Kolew,M. Schneider Lab Chip, 2016,16, 734-742
5. A biotinylated piperazine-rhodol derivative: a ‘turn-on’ probe for nitroreductase triggered hypoxia imaging†

Ying Zhou,Kondapa Naidu Bobba,Xue Wei Lv,Dan Yang,Nithya Velusamy,Jun Feng Zhang Analyst, 2017,142, 345-350
6. A cataluminescence gas sensor based on mesoporous Mg-doped SnO2 structures for detection of gaseous acetone

Yueyang Weng,Dongyan Deng,Lichun Zhang,Yingying Su,Yi Lv Anal. Methods, 2016,8, 7816-7823
7. 3D photonic crystals from highly monodisperse FRET-based red luminescent PMMA spheres

J. F. Galisteo-López,M. Ibisate,A. Muñoz,C. López J. Mater. Chem. C, 2015,3, 3999-4006
8. 3D-printing technologies for electrochemical applications†

Adriano Ambrosi,Martin Pumera Chem. Soc. Rev., 2016,45, 2740-2755
9. 1-O-Alkyl (di)glycerol ethers synthesis from methyl esters and triglycerides by two pathways: catalytic reductive alkylation and transesterification/reduction†

Marc Sutter,Wissam Dayoub,Estelle Métay,Yann Raoul,Marc Lemaire Green Chem., 2013,15, 786-797
10. A 3D organic–inorganic network constructed from an Anderson-type polyoxometalate anion, a copper complex and a tetrameric [Na4(H2O)14]4+cluster†,‡

Suzhi Li,Pengtao Ma,Jingping Wang,Yuanyuan Guo,Haizhu Niu,Junwei Zhao,Jingyang Niu CrystEngComm, 2010,12, 1718-1721

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